Cas no 1401521-94-5 (2-(3-Methyl-isothiazol-5-yl)-benzoic acid)

• Product Name: 2-(3-Methyl-isothiazol-5-yl)-benzoic acid
• CAS No: 1401521-94-5
• MF: C₁₁H₉NO₂S
• MW: 219.259661436081
• MDL: MFCD22573490
• CID: 4698620
• Update Time: 2025-05-25

2-(3-Methyl-isothiazol-5-yl)-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methyl-isothiazol-5-yl)-benzoic acid
• 2-(3-Methylisothiazol-5-yl)benzoic acid
• 2-(3-methyl-1,2-thiazol-5-yl)benzoic acid

• MDL： MFCD22573490
• Inchi： 1S/C11H9NO2S/c1-7-6-10(15-12-7)8-4-2-3-5-9(8)11(13)14/h2-6H,1H3,(H,13,14)
• InChI Key： JTIXFJGVTBRJIA-UHFFFAOYSA-N
• SMILES： S1C(=CC(C)=N1)C1C=CC=CC=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Topological Polar Surface Area: 78.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 2-(3-Methyl-isothiazol-5-yl)-benzoic acid

2-(3-Methyl-isothiazol-5-yl)-benzoic acid: A Comprehensive Overview

The compound 2-(3-Methyl-isothiazol-5-yl)-benzoic acid, also known by its CAS number 1401521-94-5, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The name itself highlights its key features: the benzoic acid moiety and the isothiazole ring, which is substituted with a methyl group at the 3-position. These structural elements contribute to its reactivity and functionality, making it a subject of interest for researchers and industry professionals alike.

The benzoic acid group, a common functional group in organic chemistry, is characterized by its carboxylic acid moiety attached to a benzene ring. This group is known for its ability to participate in various chemical reactions, such as esterification and amidation, which are crucial in the synthesis of more complex molecules. The presence of the isothiazole ring further enhances the compound's versatility. Isothiazoles are heterocyclic compounds with a five-membered ring containing one sulfur atom and one nitrogen atom. The substitution pattern of the isothiazole ring, particularly the methyl group at the 3-position, plays a significant role in determining the compound's physical and chemical properties.

Recent studies have explored the potential of 2-(3-Methyl-isothiazol-5-yl)-benzoic acid in drug discovery and material science. In drug discovery, this compound has been investigated for its potential as a lead molecule in the development of new pharmaceutical agents. Its structural features make it a promising candidate for targeting specific biological pathways or enzymes. For instance, researchers have examined its ability to inhibit certain enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent.

In material science, the compound has been studied for its role in creating advanced materials with unique properties. The benzoic acid group can serve as a building block for constructing supramolecular assemblies or functional polymers. The isothiazole ring, on the other hand, can contribute to the mechanical or electronic properties of these materials. This dual functionality makes 2-(3-Methyl-isothiazol-5-yl)-benzoic acid a valuable component in the design of next-generation materials.

The synthesis of this compound involves a series of well-established organic reactions. Typically, it begins with the preparation of the isothiazole ring through cyclization reactions involving appropriate sulfur and nitrogen-containing precursors. The benzoic acid moiety can then be introduced via coupling reactions or other methods depending on the desired substitution pattern. Researchers have optimized these synthetic routes to improve yield and purity, making large-scale production feasible.

From an environmental standpoint, understanding the degradation pathways of 2-(3-Methyl-isothiazol-5-yl)-benzoic acid is crucial for assessing its environmental impact. Studies have shown that this compound can undergo biodegradation under specific conditions, reducing its persistence in natural environments. However, further research is needed to fully understand its environmental fate and develop strategies for minimizing any adverse effects.

In conclusion, 2-(3-Methyl-isothiazol-5-yl)-benzoic acid is a versatile compound with promising applications across multiple fields. Its unique structure, combining a benzoic acid group with an isothiazole ring substituted with a methyl group, provides it with distinctive chemical properties. Ongoing research continues to uncover new insights into its potential uses and environmental behavior, positioning it as an important molecule in contemporary chemistry.